Cas no 14967-86-3 (4-nitrophenyl furan-2-carboxylate)

• Product name: 4-nitrophenyl furan-2-carboxylate
• CAS No: 14967-86-3
• MF: C₁₁H₇NO₅
• MW: 233.176983118057
• CID: 1324972
• PubChem ID: 532722

4-nitrophenyl furan-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-nitrophenyl furan-2-carboxylate
• 2-furancarboxylic acid, 4-nitrophenyl ester
• 2-Furoic acid, 4-nitrophenyl ester
• ATYBFDFZMSFCSW-UHFFFAOYSA-N
• 14967-86-3
• AKOS003498326

• Inchi： InChI=1S/C11H7NO5/c13-11(10-2-1-7-16-10)17-9-5-3-8(4-6-9)12(14)15/h1-7H
• InChI Key： ATYBFDFZMSFCSW-UHFFFAOYSA-N
• SMILES： C1=COC(=C1)C(=O)OC2=CC=C(C=C2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 233.03241
• Monoisotopic Mass: 233.03242232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 85.3Ų

Experimental Properties

• Density: 1.392
• Boiling Point: 381.1°C at 760 mmHg
• Flash Point: 184.3°C
• Refractive Index: 1.592
• PSA: 82.58